Cas no 887206-77-1 (N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}cyclohexanecarboxamide)

• Product Name: N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}cyclohexanecarboxamide
• CAS No: 887206-77-1
• MF: C₂₅H₃₅N₃O₂S
• MW: 441.629305124283
• CID: 6438237
• Update Time: 2025-07-15

N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}cyclohexanecarboxamide
• N-(1-(4-(2-methoxyphenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)cyclohexanecarboxamide
• Cyclohexanecarboxamide, N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-1-methyl-2-(2-thienyl)ethyl]-

• Inchi： 1S/C25H35N3O2S/c1-19(26-25(29)20-9-4-3-5-10-20)24(23-13-8-18-31-23)28-16-14-27(15-17-28)21-11-6-7-12-22(21)30-2/h6-8,11-13,18-20,24H,3-5,9-10,14-17H2,1-2H3,(H,26,29)
• InChI Key： GBYSIDGCWDOYHF-UHFFFAOYSA-N
• SMILES： C1(C(NC(C)C(N2CCN(C3=CC=CC=C3OC)CC2)C2SC=CC=2)=O)CCCCC1

Additional information on N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}cyclohexanecarboxamide

N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}cyclohexanecarboxamide (CAS No. 887206-77-1): A Comprehensive Overview

N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}cyclohexanecarboxamide, also known by its CAS number 887206-77-1, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structural features, including a cyclohexanecarboxamide moiety, a piperazine ring, and a thiophene substituent. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The methoxyphenyl group in the compound plays a crucial role in modulating its pharmacological properties. Methoxy groups are known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes and reach target sites. This feature is particularly important in the context of drug delivery and bioavailability. Recent studies have shown that the presence of a methoxyphenyl group can significantly enhance the binding affinity of compounds to specific receptors, making it a valuable functional group in drug design.

The piperazine ring is another key structural element in N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}cyclohexanecarboxamide. Piperazines are widely used in medicinal chemistry due to their ability to form hydrogen bonds and interact with various biological targets. They are often incorporated into drug molecules to improve their solubility and bioavailability. In this compound, the piperazine ring likely contributes to its ability to interact with specific protein targets, such as G-protein coupled receptors (GPCRs) and ion channels.

The thiophene substituent is another important feature of this compound. Thiophenes are heterocyclic compounds that are known for their electron-rich nature and aromaticity. They are commonly used in the design of pharmaceuticals due to their ability to form stable complexes with metal ions and their potential for modulating enzyme activity. The presence of a thiophene group in N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}cyclohexanecarboxamide may enhance its pharmacological profile by providing additional binding sites for interaction with target proteins.

Recent research has focused on the biological activities of N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}cyclohexanecarboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. The mechanism of action is believed to involve the modulation of cytokine production and the inhibition of pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, N-{1-4-(2-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}cyclohexanecarboxamide has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The anticonvulsant properties are thought to be mediated through the modulation of neurotransmitter systems, particularly GABAergic and glutamatergic pathways.

The pharmacokinetic properties of N-{1-4-(2-methoxyphenyl)piperazin-1-y l - 1 - ( thiophen - 2 - yl ) propan - 2 - yl } cyclohexanecarboxamide have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. The half-life of the compound is moderate, allowing for once-daily dosing regimens, which can improve patient compliance.

Despite its promising therapeutic potential, N-{1 - 4 - ( 2 - methoxypheny l ) piperazin - 1 - yl - 1 - ( thiophen - 2 - yl ) propan - 2 - yl } cyclohexanecarboxamide is still in the early stages of clinical development. Ongoing preclinical studies are aimed at optimizing its formulation and evaluating its safety profile. Initial toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Future research will focus on advancing N-{1 - 4 - ( 2 - methoxypheny l ) piperazin - 1 - yl - 1 - ( thiophen - 2 - yl ) propan - 2 - yl } cyclohexanecarboxamide through clinical trials to assess its efficacy and safety in human subjects. The compound's unique structural features and diverse biological activities make it an exciting candidate for further investigation in various therapeutic areas, including pain management, inflammation control, and neurological disorders.